Cas no 734544-27-5 (2-(4-benzylpiperazine-1-carbonyl)-3-phenylprop-2- enenitrile)
2-(4-benzylpiperazine-1-carbonyl)-3-phenylprop-2- enenitrile Chemical and Physical Properties
Names and Identifiers
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- 2-(4-benzylpiperazine-1-carbonyl)-3-phenylprop-2- enenitrile
- 1-Piperazinepropanenitrile, β-oxo-4-(phenylmethyl)-α-(phenylmethylene)-
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- Inchi: 1S/C21H21N3O/c22-16-20(15-18-7-3-1-4-8-18)21(25)24-13-11-23(12-14-24)17-19-9-5-2-6-10-19/h1-10,15H,11-14,17H2
- InChI Key: ODYPMXLIFFAWFI-UHFFFAOYSA-N
- SMILES: C(C#N)(=CC1C=CC=CC=1)C(N1CCN(CC2C=CC=CC=2)CC1)=O
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Boiling Point: 535.0±50.0 °C(Predicted)
- pka: 6.12±0.10(Predicted)
2-(4-benzylpiperazine-1-carbonyl)-3-phenylprop-2- enenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26578434-0.05g |
2-(4-benzylpiperazine-1-carbonyl)-3-phenylprop-2-enenitrile |
734544-27-5 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
2-(4-benzylpiperazine-1-carbonyl)-3-phenylprop-2- enenitrile Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on 2-(4-benzylpiperazine-1-carbonyl)-3-phenylprop-2- enenitrile
Professional Introduction to Compound with CAS No. 734544-27-5 and Product Name: 2-(4-benzylpiperazine-1-carbonyl)-3-phenylprop-2-enenitrile
The compound identified by the CAS number 734544-27-5 and the product name 2-(4-benzylpiperazine-1-carbonyl)-3-phenylprop-2-enenitrile represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of a benzylpiperazine moiety and a phenylprop-2-enenitrile backbone suggests a unique combination of pharmacophoric elements that may contribute to its biological activity.
In recent years, the exploration of piperazine derivatives has been extensively studied for their role in modulating various biological pathways. The 4-benzylpiperazine-1-carbonyl group in this compound is particularly noteworthy, as it has been implicated in the design of compounds with enhanced binding affinity to specific targets. This structural feature is often exploited in the development of drugs targeting neurological and cardiovascular disorders, where precise modulation of receptor activity is crucial.
The 3-phenylprop-2-enenitrile moiety further enriches the molecular scaffold, providing additional opportunities for interactions with biological targets. This segment is known to contribute to the lipophilicity and metabolic stability of molecules, which are critical factors in drug design. The combination of these features makes 2-(4-benzylpiperazine-1-carbonyl)-3-phenylprop-2-enenitrile a promising candidate for further investigation.
Recent studies have highlighted the importance of structural diversity in drug discovery programs. The compound in question exemplifies this principle by integrating multiple pharmacophoric elements into a single molecular entity. Such integrative approaches have been shown to enhance the likelihood of identifying compounds with desirable pharmacological properties. The synthesis and characterization of this molecule have been influenced by advancements in synthetic methodologies, enabling the efficient construction of complex structures.
The chemical synthesis of 2-(4-benzylpiperazine-1-carbonyl)-3-phenylprop-2-enenitrile involves multi-step reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the nitrile group, the introduction of the benzylpiperazine moiety, and the integration of the phenylpropene backbone. Each step must be meticulously controlled to avoid unwanted side reactions that could compromise the integrity of the final product.
From a computational chemistry perspective, molecular modeling techniques have been employed to predict the binding modes of this compound with potential biological targets. These studies have provided valuable insights into how structural modifications can influence receptor interactions. For instance, the positioning of the benzylpiperazine group relative to other pharmacophoric elements has been shown to critically affect binding affinity and selectivity.
The pharmacological evaluation of 2-(4-benzylpiperazine-1-carbonyl)-3-phenylprop-2-enenitrile has revealed intriguing properties that warrant further exploration. Initial in vitro assays have demonstrated activity against certain enzymes and receptors relevant to therapeutic intervention. These findings align with emerging research trends that emphasize the need for structurally diverse compounds in addressing complex diseases.
In conclusion, the compound with CAS No. 734544-27-5 and product name 2-(4-benzylpiperazine-1-carbonyl)-3-phenylprop-2-enenitrile represents a significant contribution to medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in ongoing drug discovery efforts. Continued research into this molecule is expected to yield novel therapeutic agents with broad applications in human health.
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